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Compound of Interest

Compound Name: Cyanamide

Cat. No.: B042294

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of cyanamide, primarily
in the form of calcium cyanamide (CaCN3), as a nitrogen fertilizer in agricultural science. The
information is intended to guide research and experimental design for evaluating its efficacy
and mechanisms of action.

Introduction

Calcium cyanamide was the first synthetic nitrogen fertilizer produced.[1][2] It is a multi-
functional agricultural input, acting as a slow-release nitrogen fertilizer, a soil amendment to
improve acidity, and a temporary partial soil sterilant with herbicidal, fungicidal, and insecticidal
properties.[1][2][3][4][5] Its unique mode of action, involving a phased release of nitrogen and
inhibition of nitrification, makes it a subject of interest for sustainable agriculture and reduced
environmental impact.[6][7][8]

Mechanism of Action in Soil

Upon application to moist soil, calcium cyanamide undergoes a series of transformations to
release plant-available nitrogen. This process can be divided into a reaction phase and a
fertilizing phase.[6]

e Hydrolysis: Calcium cyanamide reacts with soil water to form hydrogen cyanamide
(H2NCN) and calcium dihydroxide.[3]
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» Conversion to Urea: Hydrogen cyanamide is then converted to urea ((NH2)2CO) through a
chemical process, independent of microbial activity.[1][9][10] This conversion typically takes
7 to 14 days, depending on soil moisture, temperature, and humus content.[3][6]

o Formation of Dicyandiamide (DCD): A portion of the cyanamide polymerizes to form
dicyandiamide (DCD).[6][11]

o Ammonification: The urea produced is subsequently hydrolyzed by soil microorganisms to
form ammonium (NHa%).[9]

« Nitrification and Inhibition: Ammonium is typically oxidized to nitrate (NOs~) by soil bacteria
(a process called nitrification). However, the DCD formed from cyanamide acts as a
nitrification inhibitor, specifically targeting Nitrosomonas bacteria.[6][11] This slows down the
conversion of ammonium to nitrate, reducing nitrogen loss through leaching and ensuring a
sustained supply of ammonium-based nitrogen to the plant.[6][7]

The increase in soil pH due to the formation of calcium hydroxide can also influence soil
microbial communities and may contribute to the suppression of certain soil-borne pathogens
and N20 emissions.[12][13]
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Figure 1: Nitrogen transformation pathway of calcium cyanamide in soil.

Agronomic Benefits and Applications

The unique properties of calcium cyanamide contribute to several agricultural benefits:

© 2025 BenchChem. All rights reserved. 2/12 Tech Support


https://www.benchchem.com/product/b042294?utm_src=pdf-body
https://www.cabidigitallibrary.org/doi/pdf/10.5555/19731907436
https://files.core.ac.uk/download/pdf/267009784.pdf
https://www.cambridge.org/core/journals/journal-of-agricultural-science/article/abs/mechanism-of-the-decomposition-of-cyanamide-in-the-soil/F54FBB65142CC1885F27E9857E3965AF
https://www.horticulture.com.au/globalassets/hort-innovation/resource-assets/vg15010-calcium-cynamide-factsheet.pdf
https://www.alzchem.com/en/brands/perlka/effect-calcium-cyanamide/
https://www.benchchem.com/product/b042294?utm_src=pdf-body
https://www.alzchem.com/en/brands/perlka/effect-calcium-cyanamide/
https://www.cambridge.org/core/journals/journal-of-agricultural-science/article/abs/decomposition-of-cyanamide-and-dicyanodiamide-in-the-soil/51E4C74F9423186C058A5A9206369A5F
https://files.core.ac.uk/download/pdf/267009784.pdf
https://www.benchchem.com/product/b042294?utm_src=pdf-body
https://www.alzchem.com/en/brands/perlka/effect-calcium-cyanamide/
https://www.cambridge.org/core/journals/journal-of-agricultural-science/article/abs/decomposition-of-cyanamide-and-dicyanodiamide-in-the-soil/51E4C74F9423186C058A5A9206369A5F
https://www.alzchem.com/en/brands/perlka/effect-calcium-cyanamide/
https://www.ishs.org/ishs-article/938_27
https://www.researchgate.net/publication/346369692_Impacts_of_application_of_calcium_cyanamide_and_the_consequent_increase_in_soil_pH_on_N2O_emissions_and_soil_bacterial_community_compositions
https://www.proquest.com/openview/f07d73dac9b7090cb54b70dc3a52ceba/1?pq-origsite=gscholar&cbl=54160
https://www.benchchem.com/product/b042294?utm_src=pdf-body-img
https://www.benchchem.com/product/b042294?utm_src=pdf-body
https://www.benchchem.com/product/b042294?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

» Slow-Release Nitrogen Fertilization: The gradual conversion to plant-available nitrogen
ensures a steady supply to crops over an extended period, which can lead to more balanced
growth.[3][6][7]

« Nitrification Inhibition: The inhibition of nitrification by DCD reduces the leaching of nitrate, a
major cause of water pollution, and minimizes the emission of nitrous oxide (N20), a potent
greenhouse gas.[6][7][12][13] The ammonium-rich nutrition is also beneficial for many plant
species.[6]

» Soil Health Improvement: The liming effect of calcium cyanamide can help to neutralize soll
acidity.[1][3][5] It can also enhance the activity of beneficial soil microorganisms and
suppress some soil-borne pathogens.[3][6][7]

o Weed and Pest Control: In its initial breakdown phase, hydrogen cyanamide exhibits
herbicidal, fungicidal, and insecticidal properties, helping to control weeds and pests in the
top layer of the soil.[2][3]

» Residue Decomposition: By supplying nitrogen and having a liming effect, calcium
cyanamide can accelerate the decomposition of crop residues.[3][4]

Quantitative Data on Application and Efficacy

The application rates of calcium cyanamide vary depending on the crop, soil type, and
intended purpose. The following tables summarize key quantitative data from various studies.

Table 1: Recommended Application Rates of Calcium Cyanamide for Various Crops
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Crop Application Rate ( kg/ha) Timing and Notes

Pre-plant application. Resulted
) in significant improvements in
Onions 400 ]
plant height, leaf count, and

bulb weight.[14]

Pre-plant application of CaCN:z

80 (as N) + 50 (as N from followed by top-dressing with
LAN/Urea) LAN or urea led to the highest
yields.[15]

Top dressing on well-
established plants (10-15 cm

Brassicas (Cabbage, ) ]
400 - 500 high). Foliage must be dry. For

Cauliflower
) cauliflower, not more than 300

kg/ha .[3]

Pre-transplanting application.
Did not significantly affect yield

Lettuce 120 (as N) compared to soluble N but
reduced leaf nitrate content.
[16]

Pre-transplanting base
application. As effective as

Curly Endive 100 (as N) standard fertigation in
increasing head fresh weight.
[17]

Potatoes, Sweet Potatoes, Apply at least 15 days before

Sugar Beet planting.[1]

Typically a 4-8 day interval
Rice - between application and

planting.[1]

Small dressings increase yield

without impairing quality. A 3-4
Tobacco 13-20 ) P 94 Y o

week interval before planting is

recommended.[1]
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Table 2: Effects of Calcium Cyanamide on Crop Yield and Nitrogen Use Efficiency

Yield Increase Reductionin N

Crop Treatment ) Reference
(%) Leaching (%)
) 400 kg/ha 105.6 (vs.
Onion - [14]
CaCN: control)

80 kg/ha N from

) CaCN:z + 50 44 (vs. LAN
Onion - [15]
kg/ha N from alone)
LAN

80 kg/ha N from

) CaCNz + 50 51 (vs. Urea
Onion - [15]
kg/ha N from alone)
Urea
Not significantly
) 100 kg/ha N from )
Curly Endive different from - [17]
CaCN:
standard N

Not significantly
120 kg/ha N from ]
Lettuce different from - [16]
CaCN:
standard N

Experimental Protocols

The following protocols are designed to guide the evaluation of calcium cyanamide as a
nitrogen fertilizer in a research setting. These are based on established guidelines for fertilizer
trials.[18][19][20]

Objective: To determine the effect of different application rates of calcium cyanamide on the
growth, yield, and nitrogen use efficiency of a selected crop compared to conventional nitrogen
fertilizers.

Experimental Design:

e Design: Randomized Complete Block Design (RCBD) with a minimum of four replications.
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e Treatments:
o Control (no nitrogen fertilizer)

o Calcium Cyanamide (at least 3 different rates, e.g., 50%, 100%, and 150% of the
recommended N rate for the specific crop and soil)

o Standard Nitrogen Fertilizer (e.g., Urea or Ammonium Nitrate at the 100% recommended
N rate)

o Plot Size: To be determined based on the crop and available land, but large enough to
minimize edge effects.

Methodology:

» Site Selection and Characterization: Select a field with uniform soil conditions. Collect
composite soil samples from the experimental area before fertilizer application for baseline
analysis (pH, organic matter, total N, P, K).

 Fertilizer Application: Apply the calcium cyanamide treatments as a pre-plant broadcast and
incorporate it into the top 5-10 cm of soil.[14] A waiting period of 2-3 days per 100 kg/ha of
applied product is recommended before planting to avoid phytotoxicity.[3] Apply the standard
nitrogen fertilizer according to common practice (e.g., split application).

» Planting and Crop Management: Plant the selected crop uniformly across all plots. Follow
standard agronomic practices for irrigation, pest control, and weed management (avoiding
herbicides that may interact with the treatments).

o Data Collection:

o Plant Growth Parameters: At key growth stages, measure parameters such as plant
height, number of leaves, and leaf area index.

o Crop Yield: At maturity, harvest the central rows of each plot to determine the total
biomass and marketable yield.
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o Nutrient Analysis: Collect plant tissue samples (e.g., leaves, grain) at harvest for total
nitrogen analysis to calculate nitrogen uptake and nitrogen use efficiency indices.

o Statistical Analysis: Analyze the collected data using Analysis of Variance (ANOVA)
appropriate for an RCBD to determine the significance of treatment effects.

Site Selection &
Soil Characterization

'

Experimental Design
(RCBD, Treatments, Replications)

'

Fertilizer Application
(CaCNz, Standard N, Control)

'

Planting and
Crop Management

'

Data Collection
(Growth, Yield, N uptake)

Statistical Analysis
(ANOVA)

Conclusion
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Figure 2: Experimental workflow for evaluating fertilizer efficacy.

Objective: To quantify the nitrification inhibitory effect of calcium cyanamide and its impact on
nitrogen leaching in soil columns.

Experimental Design:
o Design: Completely Randomized Design (CRD) with four replications.
e Treatments:
o Control (soil only)
o Calcium Cyanamide (at a rate equivalent to a standard field application)
o Ammonium Sulfate (as a readily nitrifying N source, at an equivalent N rate to CaCNz)
e Apparatus: Soil columns (e.g., PVC pipes) with a leachate collection system.
Methodology:
e Soil Preparation: Collect bulk soil from a representative field, air-dry, and sieve it.
e Column Packing: Pack the soil uniformly into the columns to a specific bulk density.

 Fertilizer Application: Mix the respective fertilizer treatments into the top layer of the soil in
each column.

 Incubation and Leaching: Incubate the columns at a constant temperature and maintain soll
moisture at a specific level (e.g., 60% water-filled pore space). Periodically, apply a known
volume of simulated rainfall to the top of each column and collect the leachate.

e Soil and Leachate Analysis:

o Leachate: Analyze the collected leachate for ammonium (NHa4*-N) and nitrate (NOs~-N)
concentrations at each leaching event.
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o Soil: At the end of the incubation period, destructively sample the soil from the columns
and analyze for exchangeable NHa4*-N and NOs~-N.

« Data Analysis: Compare the cumulative amounts of nitrate leached from the different
treatments over time. Analyze the soil nitrogen content at the end of the experiment.

Calcium Cyanamide
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Formation

Inhibition of
Nitrification
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Figure 3: Logical relationship of cyanamide's nitrification inhibition effect.

Safety Precautions

Calcium cyanamide and its intermediate, hydrogen cyanamide, can be toxic. Appropriate
personal protective equipment (PPE), including gloves, safety glasses, and respiratory
protection, should be used when handling the product. A waiting period after application is
crucial to allow for the conversion of the toxic intermediates before planting to avoid crop

damage.[1]
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Conclusion

Cyanamide, in the form of calcium cyanamide, presents a compelling option for nitrogen
fertilization with potential benefits for crop production, nitrogen use efficiency, and soil health.
Its slow-release and nitrification-inhibiting properties align with the goals of sustainable
agriculture. The provided application notes and protocols offer a framework for researchers to
systematically evaluate and optimize the use of this unique fertilizer in various agricultural
systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Cyanamide in
Agricultural Science]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042294#application-of-cyanamide-in-agricultural-
science-as-a-fertilizer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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